Cas no 62261-93-2 (Benzoic acid, 4-methyl-, 3,5-dimethylphenyl ester)
62261-93-2 structure
Product Name:Benzoic acid, 4-methyl-, 3,5-dimethylphenyl ester
CAS No:62261-93-2
MF:C16H16O2
MW:240.297044754028
CID:451975
PubChem ID:532505
Update Time:2025-04-19
Benzoic acid, 4-methyl-, 3,5-dimethylphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-methyl-, 3,5-dimethylphenyl ester
- (3,5-dimethylphenyl) 4-methylbenzoate
- AKOS002261858
- 3.5-dimethylphenyl p-toluate
- p-Toluylic acid, 3,5-dimethylphenyl ester
- DTXSID50336346
- p-Toluic acid, 3,5-dimethylphenyl ester
- 62261-93-2
- 3,5-dimethylphenyl 4-methylbenzoate
-
- Inchi: 1S/C16H16O2/c1-11-4-6-14(7-5-11)16(17)18-15-9-12(2)8-13(3)10-15/h4-10H,1-3H3
- InChI Key: UDYNJQBTHMSEBU-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(C)=CC=1)=O)C1C=C(C)C=C(C)C=1
Computed Properties
- Exact Mass: 240.11508
- Monoisotopic Mass: 240.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Benzoic acid, 4-methyl-, 3,5-dimethylphenyl ester Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
62261-93-2 (Benzoic acid, 4-methyl-, 3,5-dimethylphenyl ester) Related Products
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- 23676-09-7(Ethyl 4-ethoxybenzoate)
- 94-01-9(1,3-Dibenzoyloxybenzene)
- 2345-34-8(4-Acetoxybenzoic acid)
- 2150-37-0(Methyl 3,5-dimethoxybenzoate)
- 5368-81-0(Methyl 3-methoxybenzoate)
- 121-98-2(Methyl 4-methoxybenzoate)
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